Cas no 1083168-89-1 (1-(2-methanesulfonylethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one)

• Product Name: 1-(2-methanesulfonylethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one
• CAS No: 1083168-89-1
• MF: C₁₄H₂₂BNO₅S
• MW: 327.2042
• MDL: MFCD26394375
• CID: 2138208
• PubChem ID: 68738882
• Update Time: 2025-08-03

1-(2-methanesulfonylethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-(methylsulfonyl)ethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2(1H)-one
• 1-[2-(Methylsulfonyl)ethyl]-6-oxo-1,6-dihydropyridine-3-boronic Acid Pinacol Ester
• IZPSNMTYOLTMTO-UHFFFAOYSA-N
• 1-(2-methylsulfonylethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-one
• SY034570
• 1-(2-methanesulfonylethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one
• CS-11979
• AKOS027256684
• 1-(2-methanesulfonylethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one
• 1083168-89-1
• CS-0175703
• 1-[2-(Methylsulfonyl)ethyl]-6-oxo-1,6-dihydropyridine-3-boronicAcidPinacolEster
• 1-[2-(Methylsulfonyl)ethyl]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2(1H)-pyridinone
• AC1197
• MFCD26394375
• SCHEMBL3671401
• DB-290533
• DTXSID701120159

• MDL： MFCD26394375
• Inchi： 1S/C14H22BNO5S/c1-13(2)14(3,4)21-15(20-13)11-6-7-12(17)16(10-11)8-9-22(5,18)19/h6-7,10H,8-9H2,1-5H3
• InChI Key： IZPSNMTYOLTMTO-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])(C([H])([H])C([H])([H])N1C(C([H])=C([H])C(B2OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O2)=C1[H])=O)(=O)=O

Computed Properties

• Exact Mass: 327.1311741g/mol
• Monoisotopic Mass: 327.1311741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),

Additional information on 1-(2-methanesulfonylethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one

Introduction to 1-(2-methanesulfonylethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one (CAS No. 1083168-89-1)

1-(2-methanesulfonylethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1083168-89-1, represents a unique blend of structural features that make it a promising candidate for further exploration in drug development. The presence of both a methanesulfonylethyl side chain and a tetramethyl-1,3,2-dioxaborolan-2-yl substituent introduces distinct chemical properties that could be leveraged for therapeutic applications.

The dihydropyridin-2-one core of this molecule is particularly noteworthy, as dihydropyridines are well-known for their role in various pharmacological contexts. Specifically, they have been extensively studied for their cardiovascular effects, particularly in the development of calcium channel blockers. However, the modifications present in this compound suggest potential applications beyond traditional cardiovascular therapy. The tetramethyl-1,3,2-dioxaborolan-2-yl group, in particular, introduces a boronic acid moiety that is highly relevant to modern synthetic methodologies, including cross-coupling reactions that are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in interest regarding boronic acid-containing compounds due to their utility in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental to the synthesis of a wide array of biologically active molecules and have been instrumental in the development of numerous drugs. The incorporation of the tetramethyl-1,3,2-dioxaborolan-2-yl group into 1-(2-methanesulfonylethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one not only enhances its synthetic utility but also opens up possibilities for the development of novel therapeutic agents through modular construction and diversification strategies.

The methanesulfonylethyl side chain adds another layer of complexity to this compound. Methylsulfonyl groups are often incorporated into drug candidates due to their ability to improve metabolic stability and binding affinity. This moiety can serve as a critical pharmacophore or interaction point with biological targets, potentially enhancing the efficacy of any derivative compounds derived from this scaffold. The combination of these structural elements suggests that 1-(2-methanesulfonylethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one could be a versatile building block for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of this compound. By leveraging these tools, researchers can predict how modifications to the core structure might influence its biological activity. For instance, virtual screening and docking studies can be employed to identify potential binding interactions with target proteins or enzymes. Such computational approaches are increasingly integral to drug discovery pipelines, allowing for the rapid evaluation of large libraries of compounds.

The synthesis of 1-(2-methanesulfonylethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one presents an intriguing challenge due to its complex architecture. However, modern synthetic methodologies provide robust tools for constructing such molecules efficiently. The use of palladium-catalyzed cross-coupling reactions allows for the precise assembly of boronic acid-containing fragments with other reactive groups within the molecule. This modular approach is highly advantageous for generating structural diversity and has been successfully applied in various drug development programs.

One particularly exciting aspect of this compound is its potential application in the development of next-generation therapeutics. For example, dihydropyridines have been explored as scaffolds for kinase inhibitors due to their ability to modulate protein-protein interactions. By further functionalizing the core structure of 1-(2-methanesulfonylethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one, researchers may uncover novel mechanisms of action that could address unmet medical needs.

The pharmaceutical industry is increasingly recognizing the importance of innovative molecular architectures in driving therapeutic breakthroughs. Compounds like 1-(2-methanesulfonylethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-ylyl)-dihydropyridinones are at the forefront of this trend, offering a rich foundation for exploration by medicinal chemists and biologists alike. As our understanding of biological systems continues to evolve，so too does our capacity to design molecules that can interact with them in meaningful ways.

In conclusion, 1-( ₂ - methanesulfonylethyl) - ₅ - ( tetramethyl - ₁ ,₃ ,₂ - dioxaborolane - ₂ - yl) - ₁ ,₂ - dihydropyridin - ₂ - one ( CAS No . ₁₀₈₃₁₆₈ - ₈₉ - ₁ ) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , coupled with its synthetic accessibility , make it an attractive candidate for further investigation . As we continue to unravel the complexities of biological pathways , compounds like this one will play an increasingly important role in shaping the future of medicine .